5'-chloro-2'-ethoxy-3-fluorobiphenyl-2-carboxamide

• IUPAC Name: 2-(5-chloro-2-ethoxyphenyl)-6-fluorobenzamide
• InChI: InChI=1S/C15H13ClFNO2/c1-2-20-13-7-6-9(16)8-11(13)10-4-3-5-12(17)14(10)15(18)19/h3-8H,2H2,1H3,(H2,18,19)
• InChI Key: FDSATRJHFZJKJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)C2=C(C(=CC=C2)F)C(=O)N
• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol

Description

"5'-chloro-2'-ethoxy-3-fluorobiphenyl-2-carboxamide" is a compound of interest in the field of medicinal chemistry and pharmaceutical research. Its synthesis, structural analysis, and properties are crucial for understanding its potential applications.

Synthesis Analysis

The synthesis of related compounds often involves nucleophilic displacement or condensation reactions. For example, Katoch-Rouse and Horti (2003) demonstrated the feasibility of nucleophilic displacement in synthesizing related compounds, which could be applicable to "5'-chloro-2'-ethoxy-3-fluorobiphenyl-2-carboxamide" (Katoch-Rouse & Horti, 2003).

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like X-ray diffraction. Yeong et al. (2018) provided insights into the crystal structure of related compounds, which might help understand the structure of "5'-chloro-2'-ethoxy-3-fluorobiphenyl-2-carboxamide" (Yeong et al., 2018).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds can be diverse, depending on the substituents and structure. For example, Hirokawa et al. (2000) described the efficient synthesis and properties of a closely related compound, indicating the potential for diverse chemical behavior and reactivity (Hirokawa et al., 2000).

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structures, are essential for understanding the practical applications of a compound. Gutch et al. (2003) discussed the synthesis and physical properties of related polyamides, providing insights into such aspects (Gutch et al., 2003).

Chemical Properties Analysis

The chemical properties, like reactivity, stability, and interaction with other compounds, are crucial for applications in synthesis and drug development. For instance, Morie et al. (1994) explored the synthesis and chemical properties of mosapride, a compound with a similar structure, shedding light on the chemical behavior of "5'-chloro-2'-ethoxy-3-fluorobiphenyl-2-carboxamide" (Morie et al., 1994).